Cas no 2137716-76-6 (8-Oxa-1-azaspiro[4.5]decan-2-one, 3-methyl-4-(1-methylcyclopropyl)-)

• Product Name: 8-Oxa-1-azaspiro[4.5]decan-2-one, 3-methyl-4-(1-methylcyclopropyl)-
• CAS No: 2137716-76-6
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 5293544
• Update Time: 2025-10-28

8-Oxa-1-azaspiro[4.5]decan-2-one, 3-methyl-4-(1-methylcyclopropyl)- Chemical and Physical Properties

Names and Identifiers

• 8-Oxa-1-azaspiro[4.5]decan-2-one, 3-methyl-4-(1-methylcyclopropyl)-

• Inchi： 1S/C13H21NO2/c1-9-10(12(2)3-4-12)13(14-11(9)15)5-7-16-8-6-13/h9-10H,3-8H2,1-2H3,(H,14,15)
• InChI Key： VNUIVIJIJZOVKB-UHFFFAOYSA-N
• SMILES： N1C2(CCOCC2)C(C2(C)CC2)C(C)C1=O

Additional information on 8-Oxa-1-azaspiro[4.5]decan-2-one, 3-methyl-4-(1-methylcyclopropyl)-

Professional Introduction to Compound with CAS No. 2137716-76-6 and Product Name: 8-Oxa-1-azaspiro[4.5]decan-2-one, 3-methyl-4-(1-methylcyclopropyl)

The compound with the CAS number 2137716-76-6 and the product name 8-Oxa-1-azaspiro[4.5]decan-2-one, 3-methyl-4-(1-methylcyclopropyl) represents a fascinating molecule in the realm of chemical and pharmaceutical research. This spirocyclic compound, featuring a unique oxazoline ring fused with a seven-membered azacycloalkane, has garnered significant attention due to its structural complexity and potential biological activities. The presence of a methyl group at the 3-position and a 1-methylcyclopropyl substituent at the 4-position adds further functional diversity, making it a promising candidate for further investigation in medicinal chemistry.

Recent advancements in the field of spirocyclic compounds have highlighted their utility as scaffolds for drug discovery. Spirocycles are known for their rigid three-dimensional structures, which can enhance binding affinity and selectivity in biological targets. The 8-Oxa-1-azaspiro[4.5]decan-2-one, 3-methyl-4-(1-methylcyclopropyl) molecule exemplifies this trend, with its spirocyclic core providing a stable framework for further derivatization and optimization.

In the context of pharmaceutical development, the oxazoline ring is particularly noteworthy. Oxazoline derivatives have been explored for their potential as protease inhibitors, due to the ability of the oxazoline moiety to mimic the transition state of peptide bond hydrolysis. The compound in question may exhibit inhibitory activity against certain proteases, which could be relevant in treating inflammatory diseases or cancer. Preliminary studies suggest that modifications at the 3-position and 4-position can significantly influence the biological activity of these spirocyclic oxazolines.

The methyl group at the 3-position and the 1-methylcyclopropyl substituent at the 4-position are critical for fine-tuning the pharmacophore. These groups can influence both the electronic properties of the molecule and its interactions with biological targets. Computational studies have shown that these substituents can enhance binding affinity by optimizing hydrogen bonding patterns and hydrophobic interactions. Additionally, the cyclopropyl ring can introduce conformational constraints, which may improve drug-like properties such as solubility and metabolic stability.

Current research in spirocyclic compounds is focused on developing novel methodologies for their synthesis and functionalization. The synthesis of 8-Oxa-1-azaspiro[4.5]decan-2-one, 3-methyl-4-(1-methylcyclopropyl) involves multi-step organic transformations, including cycloadditions, ring-forming reactions, and functional group interconversions. Advances in catalytic systems have enabled more efficient and selective synthetic routes, reducing the number of purification steps and improving yields.

The biological evaluation of this compound has been a subject of intense interest. In vitro assays have demonstrated potential activity against various enzymatic targets, including kinases and phosphodiesterases. These enzymes are implicated in numerous disease pathways, making them attractive therapeutic targets. For instance, inhibition of specific kinases has been shown to disrupt signaling cascades involved in cell proliferation and survival.

Moreover, structural modifications have revealed that subtle changes in the substituents can dramatically alter the biological profile of spirocyclic compounds. For example, replacing the methyl group at the 3-position with other alkyl or aryl groups can shift the spectrum of activity towards different targets. Similarly, variations in the size or substitution pattern of the cyclopropyl ring can modulate binding affinity and selectivity.

The role of computational chemistry in designing and optimizing these molecules cannot be overstated. Molecular modeling techniques have been employed to predict binding modes and energetics of 8-Oxa-1-azaspiro[4.5]decan-2-one, 3-methyl-4-(1-methylcyclopropyl) with its target proteins. These studies provide valuable insights into how structural features influence biological activity, guiding experimental efforts towards more effective drug candidates.

In conclusion, 8-Oxa-1-azaspiro[4.5]decan-2-one, 3-methyl-4-(1-methylcyclopropyl) represents a promising scaffold for drug discovery with significant potential in addressing various therapeutic areas. Its unique structural features, combined with recent advances in synthetic methodologies and computational chemistry, make it an exciting candidate for further exploration. As research continues to uncover new biological activities and optimize synthetic routes, this compound is poised to make meaningful contributions to pharmaceutical development.